Cas no 4269-20-9 (9H-Fluorene-4-carbonitrile,9-oxo-)

9H-Fluorene-4-carbonitrile,9-oxo- structure
4269-20-9 structure
Product Name:9H-Fluorene-4-carbonitrile,9-oxo-
CAS No:4269-20-9
MF:C14H7NO
MW:205.211483240128
CID:335052
PubChem ID:281698
Update Time:2025-04-19

9H-Fluorene-4-carbonitrile,9-oxo- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene-4-carbonitrile,9-oxo-
    • 4-Cyano-9-fluorenone
    • 4-CYANO-9-FLUORENONE, 99.5+
    • 9-oxofluorene-4-carbonitrile
    • 4-Cyan-fluorenon
    • 4-Cyanofluoren
    • 4-cyanofluoren-9-one
    • 9-oxo-9h-fluorene-4-carbonitrile
    • 9-Oxo-fluoren-4-carbonitril
    • 9-oxo-fluorene-4-carbonitrile
    • AKOS001600308
    • MFCD00143304
    • SR-01000400427-1
    • 4269-20-9
    • NSC-134568
    • NSC134568
    • EU-0068191
    • DTXSID60300073
    • SR-01000400427
    • 4-Cyano-9-fluorenone,99.5+%
    • SCHEMBL9266802
    • Cambridge id 5571830
    • CCG-233778
    • Inchi: 1S/C14H7NO/c15-8-9-4-3-7-12-13(9)10-5-1-2-6-11(10)14(12)16/h1-7H
    • InChI Key: GYZWHNSTYWQGPP-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C(C#N)=CC=CC=21

Computed Properties

  • Exact Mass: 205.05300
  • Monoisotopic Mass: 205.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Color/Form: Yellow crystalline powder
  • Density: 1.1573 (rough estimate)
  • Melting Point: 244°C
  • Boiling Point: 343.88°C (rough estimate)
  • Flash Point: 199.2°C
  • Refractive Index: 1.4700 (estimate)
  • PSA: 40.86000
  • LogP: 2.76968

9H-Fluorene-4-carbonitrile,9-oxo- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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